molecular formula C19H18ClF4N5O B10950664 N-[1-(2-chloro-4-fluorobenzyl)-1H-pyrazol-3-yl]-2-methyl-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanamide

N-[1-(2-chloro-4-fluorobenzyl)-1H-pyrazol-3-yl]-2-methyl-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanamide

Cat. No.: B10950664
M. Wt: 443.8 g/mol
InChI Key: KKLSNDFCDWPGBT-UHFFFAOYSA-N
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Description

N-[1-(2-chloro-4-fluorobenzyl)-1H-pyrazol-3-yl]-2-methyl-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanamide is a complex organic compound featuring multiple functional groups, including pyrazole rings, a benzyl group, and various halogen substituents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(2-chloro-4-fluorobenzyl)-1H-pyrazol-3-yl]-2-methyl-3-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanamide typically involves multi-step organic reactions:

    Formation of the Pyrazole Rings: The pyrazole rings can be synthesized via the reaction of hydrazines with 1,3-diketones under acidic or basic conditions. 2

Properties

Molecular Formula

C19H18ClF4N5O

Molecular Weight

443.8 g/mol

IUPAC Name

N-[1-[(2-chloro-4-fluorophenyl)methyl]pyrazol-3-yl]-2-methyl-3-[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]propanamide

InChI

InChI=1S/C19H18ClF4N5O/c1-11(9-29-12(2)7-16(26-29)19(22,23)24)18(30)25-17-5-6-28(27-17)10-13-3-4-14(21)8-15(13)20/h3-8,11H,9-10H2,1-2H3,(H,25,27,30)

InChI Key

KKLSNDFCDWPGBT-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=NN1CC(C)C(=O)NC2=NN(C=C2)CC3=C(C=C(C=C3)F)Cl)C(F)(F)F

Origin of Product

United States

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